1. Home
  2. Product
  3. Reference Standards
  4. 6-Deoxy-9α-hydroxycedrodorin
6-Deoxy-9α-hydroxycedrodorin 6-Deoxy-9α-hydroxycedrodorin
Brand Name: Vulcanchem
CAS No.: 247036-52-8
VCID: VC0205651
InChI: InChI=1S/C27H34O9/c1-22(2)16(10-17(28)33-5)24(4)19(30)15-11-27(36-21(15)22)25(24,31)8-7-23(3)20(14-6-9-34-13-14)35-18(29)12-26(23,27)32/h6,9,13,15-16,20-21,31-32H,7-8,10-12H2,1-5H3/t15-,16+,20+,21-,23+,24-,25+,26+,27+/m1/s1
SMILES: CC1(C(C2(C(=O)C3C1OC4(C3)C2(CCC5(C4(CC(=O)OC5C6=COC=C6)O)C)O)C)CC(=O)OC)C
Molecular Formula: C27H34O9
Molecular Weight:

6-Deoxy-9α-hydroxycedrodorin

CAS No.: 247036-52-8

Reference Standards

VCID: VC0205651

Molecular Formula: C27H34O9

Molecular Weight:

6-Deoxy-9α-hydroxycedrodorin - 247036-52-8

CAS No. 247036-52-8
Product Name 6-Deoxy-9α-hydroxycedrodorin
Molecular Formula C27H34O9
IUPAC Name methyl 2-[(1S,2S,5S,6S,10S,11R,13S,14R,16S)-6-(furan-3-yl)-2,10-dihydroxy-1,5,15,15-tetramethyl-8,17-dioxo-7,18-dioxapentacyclo[11.3.1.111,14.02,11.05,10]octadecan-16-yl]acetate
Standard InChI InChI=1S/C27H34O9/c1-22(2)16(10-17(28)33-5)24(4)19(30)15-11-27(36-21(15)22)25(24,31)8-7-23(3)20(14-6-9-34-13-14)35-18(29)12-26(23,27)32/h6,9,13,15-16,20-21,31-32H,7-8,10-12H2,1-5H3/t15-,16+,20+,21-,23+,24-,25+,26+,27+/m1/s1
SMILES CC1(C(C2(C(=O)C3C1OC4(C3)C2(CCC5(C4(CC(=O)OC5C6=COC=C6)O)C)O)C)CC(=O)OC)C
Appearance Powder
PubChem Compound 21668774
Last Modified Nov 17 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19